Californidine perchlorate

Specification

• CAS No.: 17939-31-0
• Molecular Formula: C20H20NO4·ClO4
• Molecular Weight: 437.83
• IUPAC Name: 23,23-dimethyl-5,7,16,18-tetraoxa-23-azoniahexacyclo[10.10.1.02,10.04,8.013,21.015,19]tricosa-2,4(8),9,13,15(19),20-hexaene;perchlorate
• Standard InChI: InChI=1S/C20H20NO4.ClHO4/c1-21(2)15-3-11-5-17-19(24-9-22-17)7-13(11)16(21)4-12-6-18-20(8-14(12)15)25-10-23-18;2-1(3,4)5/h5-8,15-16H,3-4,9-10H2,1-2H3;(H,2,3,4,5)/q+1;/p-1
• SMILES: C[N+]1(C2CC3=CC4=C(C=C3C1CC5=CC6=C(C=C25)OCO6)OCO4)C.[O-]Cl(=O)(=O)=O

Introduction

Physical and Chemical Properties

Californidine perchlorate appears as a white to beige crystalline powder at room temperature. The compound demonstrates distinct physicochemical properties that influence its handling, storage, and pharmacological applications.

Physical Properties

Table 1: Physical and Chemical Properties of Californidine Perchlorate

Property	Specification
Appearance	White-beige powder
Molecular Weight	437.83 g/mol
Chemical Formula	C20H20ClNO8
Purity	>98% (typical analytical grade)
Solubility	Soluble in DMSO
Storage Temperature	Below -18°C/Desiccate at -20°C
Storage Conditions	Dry, freezer

Natural Source and Occurrence

Botanical Origin

Californidine perchlorate is derived from California poppy (Eschscholzia californica), a flowering plant native to the United States and Mexico. This alkaloid is also found in other Eschscholtzia species, though in varying concentrations.

Distribution in Plant Species

While californidine is a principal alkaloid in several Eschscholtzia species from the section Eurycraspedontae FEDDE, it appears in only minute quantities in Eschscholtzia oregana GREENE, where other alkaloids such as escholamine predominate. The distribution of californidine across different plant organs and growth stages remains an area of ongoing research.

Relative Abundance

Within California poppy, californidine is typically the most abundant quaternary alkaloid, followed by escholtzine and protopine. This relative concentration profile is important for standardization of herbal preparations derived from the plant.

Pharmacological Properties and Mechanism of Action

Pharmacological Activities

California poppy is widely employed in traditional and contemporary herbal medicine for its sedative, anxiolytic, and sleep-promoting properties. The therapeutic effects of the plant are attributed largely to its quaternary alkaloid content, with californidine being a significant contributor to these activities.

Molecular Mechanisms

Californidine, along with other alkaloids from California poppy, has been hypothesized to exert its pharmacological effects through interaction with GABA receptors in the central nervous system. This mechanism would align with the observed anxiolytic and sedative properties of preparations containing these compounds. Further research is needed to fully elucidate the specific binding affinities, receptor subtypes involved, and downstream signaling pathways.

Absorption and Metabolism

Intestinal Permeability

Recent studies employing Caco-2 cell models have classified californidine as a low-to-moderately permeable compound. As a quaternary ammonium compound, its absorption characteristics differ from those of neutral alkaloids.

Transport Mechanisms

Evidence suggests that californidine likely undergoes active transport, specifically efflux mechanisms, across intestinal barriers. This efflux process may limit systemic absorption of the compound, potentially increasing its concentration in the colonic lumen.

Analytical Methods and Characterization

Analytical Techniques

Several analytical methods have been developed and validated for the quantification and characterization of californidine perchlorate:

• High-Performance Liquid Chromatography (HPLC) has been employed to assess purity and concentration with reported values exceeding 98% for analytical reference standards.

• Nuclear Magnetic Resonance (NMR) spectroscopy confirms structural characteristics and is routinely used for identity verification.

• Ultra-High-Performance Liquid Chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS) provides sensitive and selective methods for californidine quantification in various matrices including Caco-2 cells, gut microbiota samples, and California poppy preparations.

Quantity Range (milligram)	Price ($/milligram)
5 - 24	$35.00
25 - 99	$32.00
100 - 249	$29.00
250 - 499	$27.00
500 - 1000	$25.00

Based on Planta Analytica pricing as of 2025.

Related Compounds

Structural Analogs

Californidine is structurally related to several other quaternary alkaloids found in California poppy and related species. Notable examples include:

• Escholtzine - A quaternary alkaloid commonly co-occurring with californidine in California poppy.

• Escholamine - A papaverine-type quaternary base identified as the principal alkaloid in certain Eschscholtzia species, particularly E. oregana GREENE.

• Escholamidine - A quaternary alkaloid isolated alongside californidine from Eschscholtzia oregana GREENE.

• (-)-α-Stylopine methohydroxide - Another quaternary alkaloid identified in various Eschscholtzia species as well as in Argemone ochroleuca SWEET and A. platyceras LINK et OTTO.